Cas no 3158-63-2 (1,3-Dimethyl-2-thiobarbituricacid)

• Product Name: 1,3-Dimethyl-2-thiobarbituricacid
• CAS No: 3158-63-2
• MF: C₆H₈N₂O₂S
• MW: 172.204919815063
• MDL: MFCD00101149
• CID: 1448008
• PubChem ID: 598948
• Update Time: 2025-05-28

1,3-Dimethyl-2-thiobarbituricacid Chemical and Physical Properties

Names and Identifiers

• 1,3-dimethyl-2-thioxodihydro-4,6(1h,5h)-pyrimidinedione
• 1,3-dimethyl-2-thiobarbituric acid
• 1,3-dimethyl-2-thioxo-dihydro-pyrimidine-4,6-dione
• SDCCGMLS-0066039.P001
• AC1MCR1N
• 1,3-dimethylthiobarbituric acid
• CTK1A1245
• SureCN1520694
• AC1Q409X
• AC1Q409Y
• dimethyl thiobarbituric acid
• 1,3-dimethyl-2-thio-barbituric acid
• 1,3-Dimethyl-2-thiobarbitursaeure
• 1,3-Dimethyl-thieno&lt
• 2.3-c&gt
• pyrazol-5-carbonsaeure
• 1,3-dimethyl-1H-thieno[2,3-c]pyrazole-5-carboxylic acid
• 1,3-dimethyl-1H-thieno[2,3-c]pyrazole-5-carb
• 1,3-Dimethyl-thieno< 2.3-c> pyrazol-5-carbonsaeure
• N,N'-Dimethyl-2-thiobarbituric acid
• Dihydro-1,3-dimethyl-2-thioxo-4,6(1H,5H)-pyrimidinedione
• EN300-6772267
• 3158-63-2
• Pyrimidine-4,6-dione, hexahydro-1,3-dimethyl-2-thioxo-
• DB-068484
• SCHEMBL472573
• 1,3-dimethyl-2-sulfanylidene-1,3-diazinane-4,6-dione
• 1,3-Dimethyl-2-thiobarbituricacid
• STL367523
• AKOS000450206
• 1,3-Dimethyl-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione #
• G34307
• 1,3-dimethyl-2-thioxodihydropyrimidine-4,6(1H,5H)-dione

• MDL： MFCD00101149
• Inchi： 1S/C6H8N2O2S/c1-7-4(9)3-5(10)8(2)6(7)11/h3H2,1-2H3
• InChI Key： NWWZLDXOHWTTKD-UHFFFAOYSA-N
• SMILES： S=C1N(C)C(CC(N1C)=O)=O

Computed Properties

• Exact Mass: 172.03064868g/mol
• Monoisotopic Mass: 172.03064868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 72.7Ų

Experimental Properties

• Density: 1.40
• Melting Point: 183 ºC
• Boiling Point: 238 ºC
• Flash Point: 98 ºC

Additional information on 1,3-Dimethyl-2-thiobarbituricacid

Comprehensive Overview of 1,3-Dimethyl-2-thiobarbituric Acid (CAS No. 3158-63-2): Properties, Applications, and Innovations

1,3-Dimethyl-2-thiobarbituric acid (CAS No. 3158-63-2), often abbreviated as DMTBA, is a sulfur-containing derivative of barbituric acid with significant relevance in pharmaceutical, analytical, and material science research. This compound, characterized by its thiocarbonyl group and methyl substitutions, exhibits unique chemical properties that make it invaluable in diverse applications. Its molecular formula, C₆H₈N₂O₂S, and structural features have garnered attention for antioxidant activity, chelation potential, and chromogenic reactions.

In recent years, the demand for specialty chemicals like 1,3-Dimethyl-2-thiobarbituric acid has surged due to its role in biomedical research and diagnostic assays. Researchers frequently inquire about its synthesis methods, purity standards, and solubility profiles, reflecting its importance in high-precision applications. Notably, its ability to form stable complexes with metal ions has positioned it as a candidate for sensor development and environmental monitoring tools, aligning with global trends in sustainable chemistry.

The compound’s spectroscopic properties are another focal point. Its UV-Vis absorption maxima near 300–400 nm enable its use as a chromogenic reagent for detecting oxidative stress markers like malondialdehyde (MDA)—a key biomarker in lipid peroxidation studies. This application resonates with current health trends, such as anti-aging research and neurodegenerative disease studies, where oxidative damage is a critical factor. Laboratories often optimize protocols involving DMTBA to enhance sensitivity and reproducibility.

From a commercial perspective, 3158-63-2 is supplied under stringent Good Manufacturing Practice (GMP) conditions to meet the needs of pharmaceutical intermediates and analytical reference standards. Suppliers emphasize batch-to-batch consistency and low heavy metal content, addressing industry concerns about quality control. Additionally, its stability under controlled storage conditions (e.g., inert atmospheres, low humidity) ensures longevity for research use.

Innovations in green chemistry have also explored 1,3-Dimethyl-2-thiobarbituric acid as a catalyst or ligand in eco-friendly reactions. For instance, its role in metal-catalyzed cross-coupling reactions aligns with the push for atom-efficient syntheses. Such advancements cater to the growing demand for sustainable synthetic routes in academia and industry.

In summary, 1,3-Dimethyl-2-thiobarbituric acid (CAS No. 3158-63-2) bridges multiple disciplines—from biomarker detection to advanced material design. Its versatility and evolving applications ensure its continued prominence in scientific discourse, driven by both traditional uses and cutting-edge innovations.